2-chloro-4,5-difluoro-N-[2-(5,6,7,8-tetrahydronaphthalen-2-yloxy)ethyl]benzamide

• Molecular Formula: C19H18ClF2NO2
• Molecular Weight: 365.8 g/mol
• IUPAC Name: 2-chloro-4,5-difluoro-N-[2-(5,6,7,8-tetrahydronaphthalen-2-yloxy)ethyl]benzamide
• InChI: InChI=1S/C19H18ClF2NO2/c20-16-11-18(22)17(21)10-15(16)19(24)23-7-8-25-14-6-5-12-3-1-2-4-13(12)9-14/h5-6,9-11H,1-4,7-8H2,(H,23,24)
• InChI Key: BHOFEMUXMAMXFW-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C=CC(=C2)OCCNC(=O)C3=CC(=C(C=C3Cl)F)F

Description

2-chloro-4,5-difluoro-N-[2-(5,6,7,8-tetrahydronaphthalen-2-yloxy)ethyl]benzamide is a chemical compound that has garnered interest in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-chloro-4,5-difluoro-N-[2-(5,6,7,8-tetrahydronaphthalen-2-yloxy)ethyl]benzamide is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes such as topoisomerase II and histone deacetylase, which are involved in cell division and gene expression. This inhibition can lead to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-chloro-4,5-difluoro-N-[2-(5,6,7,8-tetrahydronaphthalen-2-yloxy)ethyl]benzamide can induce apoptosis in cancer cells, inhibit cell proliferation, and reduce inflammation in animal models. It has also been shown to have a low toxicity profile.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-4,5-difluoro-N-[2-(5,6,7,8-tetrahydronaphthalen-2-yloxy)ethyl]benzamide in lab experiments is its potential therapeutic applications. However, a limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use in the lab.

Future Directions

For research on 2-chloro-4,5-difluoro-N-[2-(5,6,7,8-tetrahydronaphthalen-2-yloxy)ethyl]benzamide include further studies on its mechanism of action, optimization of its use in the lab, and exploration of its potential therapeutic applications in humans. Additionally, studies could be conducted to investigate the compound's potential use in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 2-chloro-4,5-difluoro-N-[2-(5,6,7,8-tetrahydronaphthalen-2-yloxy)ethyl]benzamide involves a multi-step process. The first step involves the reaction of 2-chloro-4,5-difluorobenzoyl chloride with 2-(5,6,7,8-tetrahydronaphthalen-2-yloxy)ethanol in the presence of a base to form the intermediate compound. This intermediate is then reacted with ammonium acetate to form the final product.

Scientific Research Applications

2-chloro-4,5-difluoro-N-[2-(5,6,7,8-tetrahydronaphthalen-2-yloxy)ethyl]benzamide has been studied for its potential therapeutic applications. One such application is in the treatment of cancer. Studies have shown that this compound has anti-tumor activity and can induce apoptosis in cancer cells. It has also been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis.